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This technical guide provides a comprehensive overview of two distinct materials marketed

under the "Hitec" brand: Hitec Molten Salt, a eutectic inorganic salt mixture for thermal energy

applications, and Hitec High-Density Polyethylene (HDPE), a versatile polymer for engineering

applications. This document is intended for researchers, scientists, and drug development

professionals, offering detailed data on material composition, physicochemical properties, and

standardized experimental protocols for their characterization.

Hitec Molten Salt
Hitec molten salt is a eutectic mixture of inorganic salts primarily used as a heat transfer fluid

and for thermal energy storage.[1] Its low melting point and high thermal stability make it

suitable for a variety of high-temperature applications.[2]

Material Composition
Hitec is a ternary eutectic mixture of potassium nitrate (KNO₃), sodium nitrite (NaNO₂), and

sodium nitrate (NaNO₃).[1][3] The precise eutectic composition is crucial for achieving the low

melting point. The composition is reported by weight percent as follows:
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Component Formula Composition (wt%)

Potassium Nitrate KNO₃ 53%

Sodium Nitrite NaNO₂ 40%

Sodium Nitrate NaNO₃ 7%

Table 1: Composition of Hitec Molten Salt.[4][5]

Physicochemical Properties
The key properties of Hitec molten salt are its thermal characteristics, which are summarized in

the table below.

Property Value Test Method/Conditions

Melting Point 142 °C (288 °F) DSC

Operating Temperature Range
149 °C to 538 °C (300 °F to

1000 °F)
-

Specific Heat Capacity (Cp) ~1.45 J/g·K DSC

Density (liquid)
2.263 - 7.689 x 10⁻⁴ T(°C)

g/cm³
Volumetric Method

Table 2: Physicochemical properties of Hitec Molten Salt.[6][7]

Experimental Protocols
1. Thermal Analysis using Differential Scanning Calorimetry (DSC)

The melting point and specific heat capacity of Hitec molten salt are determined using

Differential Scanning Calorimetry (DSC).

Principle: DSC measures the difference in heat flow between a sample and a reference as a

function of temperature. Phase transitions like melting result in endothermic peaks, from
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which the melting point and latent heat can be determined. Specific heat capacity is

calculated from the heat flow required to increase the sample's temperature.

Apparatus: A differential scanning calorimeter equipped with a furnace capable of reaching at

least 600 °C, and an inert gas supply (e.g., nitrogen or argon) to prevent oxidative

degradation of the salt at high temperatures.[3]

Procedure:

A small, precisely weighed sample of the salt (typically 5-10 mg) is hermetically sealed in

an aluminum or graphite crucible.

An empty, sealed crucible is used as a reference.

The sample and reference are placed in the DSC cell.

The cell is purged with an inert gas.

A temperature program is initiated, typically involving heating the sample at a constant rate

(e.g., 5-10 °C/min) through its melting range.[3]

The heat flow to the sample is recorded as a function of temperature.

The melting point is determined as the onset temperature of the melting endotherm. The

specific heat capacity is calculated from the DSC curve in the liquid region.[3][5]

Logical Workflow for Material Selection
The following diagram illustrates a simplified decision-making process for selecting a heat

transfer fluid, a primary application for Hitec molten salt.
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Final Material Selection

Click to download full resolution via product page

Heat Transfer Fluid Selection Workflow

Hitec High-Density Polyethylene (HDPE)
Hitec HDPE is a versatile thermoplastic polymer known for its high strength-to-density ratio.[8]

It exhibits excellent impact strength, scratch resistance, and chemical resistance, making it

suitable for a wide range of applications, including machined parts, chemical tanks, and food

processing equipment.[8][9]

Material Composition
Hitec HDPE is a homopolymer of ethylene. Its properties are primarily determined by its high

density, molecular weight, and crystalline structure. It is often available in different grades, such

as 300 and 500 grade, with the higher number indicating a higher density and potentially

enhanced performance.[10]
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Physicochemical Properties
The typical physical and mechanical properties of Hitec HDPE are summarized in the table

below. Note that these are typical values and can vary depending on the specific grade and

processing conditions.

Property Value ASTM Test Method

Density 0.95 - 0.97 g/cm³ D792

Tensile Strength at Yield 25 - 31 MPa (3600 - 4500 psi) D638

Elongation at Break > 600% D638

Flexural Modulus 1.1 - 1.5 GPa (160 - 220 kpsi) D790

Hardness (Shore D) 65 - 70 D2240

Water Absorption (24 hr) < 0.01% D570

Heat Deflection Temp. @ 66

psi
70 - 80 °C (158 - 176 °F) D648

Table 3: Typical physicochemical properties of Hitec HDPE.

Experimental Protocols
1. Tensile Properties Testing (ASTM D638)

The tensile strength, elongation, and tensile modulus of Hitec HDPE are determined according

to the ASTM D638 standard.[1][11]

Principle: A standardized "dog-bone" shaped specimen is pulled apart at a constant rate of

speed until it fractures. The force required to pull the specimen and the amount it stretches

are measured.

Apparatus: A universal testing machine (UTM) equipped with grips to hold the specimen and

a load cell to measure the applied force. An extensometer is used to accurately measure the

elongation of the specimen.[12]
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Procedure:

Test specimens are prepared by injection molding or machining from a sheet of Hitec
HDPE into the specified "dog-bone" shape (Type I is common).[11]

The specimen is mounted securely in the grips of the UTM.

The extensometer is attached to the gauge section of the specimen.

The test is initiated, and the specimen is pulled at a constant crosshead speed until it

breaks.

The load and extension data are recorded throughout the test.

From the resulting stress-strain curve, the tensile strength, elongation at break, and tensile

modulus are calculated.[1]

2. Chemical Resistance Testing (ASTM D543)

The resistance of Hitec HDPE to chemical reagents is evaluated using the ASTM D543

standard.[13][14]

Principle: Test specimens are exposed to chemical reagents for a specified time and

temperature. The effects on the material's weight, dimensions, appearance, and mechanical

properties are then measured.

Apparatus: Containers for immersing specimens, a system for applying mechanical stress if

required, an analytical balance, calipers, and a universal testing machine for evaluating

changes in mechanical properties.

Procedure (Practice A - Immersion Test):

At least five test specimens are prepared.

The initial weight and dimensions of each specimen are measured.

The specimens are fully immersed in the chemical reagent in a closed container.
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The container is stored at a specified temperature for a predetermined duration.

After exposure, the specimens are removed, cleaned, and re-weighed and re-measured.

Changes in appearance (e.g., color change, swelling, crazing) are noted.

If required, the mechanical properties (e.g., tensile strength) of the exposed specimens

are tested and compared to unexposed control specimens.[2]

Experimental Workflow Diagram
The following diagram outlines a typical experimental workflow for the characterization of a

polymer like Hitec HDPE.

Material Sample Preparation (e.g., ASTM D638 specimens)

Physical Property Testing Mechanical Property Testing Chemical Resistance Testing

Density (ASTM D792) Water Absorption (ASTM D570) Tensile Test (ASTM D638) Flexural Test (ASTM D790) Immersion Test (ASTM D543)

Data Analysis and Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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